(4-Ethoxyquinazolin-6-yl)methanamine
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Overview
Description
(4-Ethoxyquinazolin-6-yl)methanamine is an organic compound with the molecular formula C11H13N3O. It belongs to the class of quinazoline derivatives, which are known for their diverse biological activities and applications in medicinal chemistry .
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of (4-Ethoxyquinazolin-6-yl)methanamine typically involves the reaction of 4-ethoxyquinazoline with methanamine under controlled conditions. The reaction is usually carried out in the presence of a suitable solvent and a catalyst to facilitate the formation of the desired product .
Industrial Production Methods
Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification, crystallization, and drying to obtain the final product in its pure form .
Chemical Reactions Analysis
Types of Reactions
(4-Ethoxyquinazolin-6-yl)methanamine undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form quinazoline derivatives with different functional groups.
Reduction: Reduction reactions can convert the compound into its corresponding amine derivatives.
Substitution: The compound can undergo substitution reactions where the ethoxy group is replaced by other functional groups.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. The reactions are typically carried out under controlled temperature and pressure conditions to ensure the desired outcome .
Major Products Formed
The major products formed from these reactions include various quinazoline derivatives with different functional groups, which can be further utilized in medicinal chemistry and other applications .
Scientific Research Applications
(4-Ethoxyquinazolin-6-yl)methanamine has several scientific research applications, including:
Chemistry: It is used as a building block for the synthesis of more complex quinazoline derivatives.
Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.
Medicine: It is explored for its potential therapeutic applications in treating various diseases.
Industry: The compound is used in the development of new materials and chemical processes.
Mechanism of Action
The mechanism of action of (4-Ethoxyquinazolin-6-yl)methanamine involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved depend on the specific biological activity being studied .
Comparison with Similar Compounds
Similar Compounds
Similar compounds to (4-Ethoxyquinazolin-6-yl)methanamine include other quinazoline derivatives such as:
- 4-Methoxyquinazoline
- 6-Chloroquinazoline
- 4-Ethylquinazoline
Uniqueness
What sets this compound apart from other similar compounds is its unique ethoxy group at the 4-position, which can influence its chemical reactivity and biological activity.
Properties
Molecular Formula |
C11H13N3O |
---|---|
Molecular Weight |
203.24 g/mol |
IUPAC Name |
(4-ethoxyquinazolin-6-yl)methanamine |
InChI |
InChI=1S/C11H13N3O/c1-2-15-11-9-5-8(6-12)3-4-10(9)13-7-14-11/h3-5,7H,2,6,12H2,1H3 |
InChI Key |
OSMSUVFOSDLMPR-UHFFFAOYSA-N |
Canonical SMILES |
CCOC1=NC=NC2=C1C=C(C=C2)CN |
Origin of Product |
United States |
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